Cas no 2680904-90-7 (2-{4-(2,2,2-trifluoroacetamido)methylcyclohexyl}acetic acid)

2-{4-(2,2,2-Trifluoroacetamido)methylcyclohexyl}acetic acid is a fluorinated cyclohexyl derivative with a trifluoroacetamido functional group, offering unique reactivity and stability due to its structural features. The trifluoroacetamido moiety enhances electrophilic character, making it valuable in peptide coupling and other amidation reactions. Its cyclohexyl backbone provides steric control, while the acetic acid group allows for further functionalization. This compound is particularly useful in medicinal chemistry and materials science, where its fluorine atoms contribute to improved metabolic stability and binding affinity. Its well-defined structure ensures consistent performance in synthetic applications, making it a reliable intermediate for advanced chemical synthesis.
2-{4-(2,2,2-trifluoroacetamido)methylcyclohexyl}acetic acid structure
2680904-90-7 structure
Product Name:2-{4-(2,2,2-trifluoroacetamido)methylcyclohexyl}acetic acid
CAS No:2680904-90-7
MF:C11H16F3NO3
MW:267.244853973389
CID:5654387
PubChem ID:165920186
Update Time:2025-05-26

2-{4-(2,2,2-trifluoroacetamido)methylcyclohexyl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-28282545
    • 2680904-90-7
    • 2680838-48-4
    • 2-{4-[(2,2,2-trifluoroacetamido)methyl]cyclohexyl}acetic acid
    • 2-[(1r,4r)-4-[(2,2,2-trifluoroacetamido)methyl]cyclohexyl]acetic acid
    • EN300-28282528
    • 2-{4-(2,2,2-trifluoroacetamido)methylcyclohexyl}acetic acid
    • Inchi: 1S/C11H16F3NO3/c12-11(13,14)10(18)15-6-8-3-1-7(2-4-8)5-9(16)17/h7-8H,1-6H2,(H,15,18)(H,16,17)
    • InChI Key: YTAFYRGRETZGOQ-UHFFFAOYSA-N
    • SMILES: FC(C(NCC1CCC(CC(=O)O)CC1)=O)(F)F

Computed Properties

  • Exact Mass: 267.10822786g/mol
  • Monoisotopic Mass: 267.10822786g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 309
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 66.4Ų

2-{4-(2,2,2-trifluoroacetamido)methylcyclohexyl}acetic acid Pricemore >>

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Additional information on 2-{4-(2,2,2-trifluoroacetamido)methylcyclohexyl}acetic acid

Introduction to 2-{4-(2,2,2-trifluoroacetamido)methylcyclohexyl}acetic acid (CAS No. 2680904-90-7)

2-{4-(2,2,2-trifluoroacetamido)methylcyclohexyl}acetic acid (CAS No. 2680904-90-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of cyclohexyl derivatives and is characterized by the presence of a trifluoroacetamido group attached to a methylcyclohexyl moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various pharmaceutical developments.

The trifluoroacetamido group is particularly noteworthy for its ability to enhance the lipophilicity and metabolic stability of the molecule. This feature is crucial in drug design, as it can improve the bioavailability and pharmacokinetic profile of the compound. Additionally, the methylcyclohexyl ring provides structural rigidity, which can influence the conformational flexibility and binding affinity to target proteins. These attributes collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent studies have explored the biological activities of 2-{4-(2,2,2-trifluoroacetamido)methylcyclohexyl}acetic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits potent anti-inflammatory effects by modulating key signaling pathways involved in inflammation, such as NF-κB and MAPK pathways. This makes it a valuable candidate for developing new anti-inflammatory drugs with improved efficacy and reduced side effects.

In addition to its anti-inflammatory properties, 2-{4-(2,2,2-trifluoroacetamido)methylcyclohexyl}acetic acid has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can inhibit viral replication by interfering with viral entry and assembly processes. This broad-spectrum antiviral activity has sparked interest in its use against various viral infections, including those caused by RNA viruses such as influenza and coronaviruses.

The pharmacokinetic profile of 2-{4-(2,2,2-trifluoroacetamido)methylcyclohexyl}acetic acid has been extensively studied to optimize its therapeutic potential. In vitro and in vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It demonstrates good oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. Furthermore, preliminary toxicology studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

The structural versatility of 2-{4-(2,2,2-trifluoroacetamido)methylcyclohexyl}acetic acid also allows for further chemical modifications to enhance its therapeutic properties. For instance, substituents can be introduced at different positions on the cyclohexyl ring or the trifluoroacetamido group to fine-tune its biological activity and selectivity. This flexibility in chemical design opens up numerous possibilities for optimizing the compound for specific therapeutic applications.

In conclusion, 2-{4-(2,2,2-trifluoroacetamido)methylcyclohexyl}acetic acid (CAS No. 2680904-90-7) represents a promising lead molecule with diverse biological activities and favorable pharmacokinetic properties. Its unique structural features make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. Ongoing studies are expected to uncover additional applications and refine its therapeutic potential, contributing to the advancement of novel treatments for various diseases.

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